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Compound of Interest

Compound Name: Gentisic acid sodium salt hydrate

Cat. No.: B1438423 Get Quote

For researchers, scientists, and professionals in drug development, a thorough understanding

of the physical properties of active pharmaceutical ingredients and excipients is paramount.

Gentisic acid sodium salt hydrate, a derivative of benzoic acid, is utilized for its analgesic

and anti-inflammatory properties, and as an antioxidant excipient in pharmaceutical

preparations.[1] This technical guide provides a detailed overview of its core physical

characteristics, compiling available data into a clear, accessible format.

Core Physical Properties
The physical properties of Gentisic acid sodium salt hydrate are summarized in the table

below. These properties are critical for formulation development, stability testing, and ensuring

the quality and efficacy of the final drug product.
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Property Value Source(s)

Appearance

White to orange to green

powder or crystals; Off-white

solid.

[2][3][4]

Molecular Formula C₇H₅NaO₄·xH₂O

(anhydrous salt: C₇H₅NaO₄) [4][5][6]

(hydrate: C₇H₇NaO₅) [7][8]

Molecular Weight 176.10 g/mol (anhydrous) [4][6][9]

194.12 g/mol (hydrate) [7][8]

Melting Point >220°C (decomposes) [2][3]

Boiling Point
406.9 °C at 760 mmHg (for the

sodium salt)
[4]

Solubility Soluble in water. [2][3]

pKa 2.93 (for Gentisic acid at 25°C) [9]

Storage Temperature
Room Temperature, under

inert atmosphere.
[2][3]

Experimental Protocols
Detailed experimental protocols for the determination of the physical properties of Gentisic
acid sodium salt hydrate are not extensively available in public literature. However,

standardized methodologies as outlined in pharmacopeias such as the United States

Pharmacopeia (USP) and the European Pharmacopoeia (Ph. Eur.) are typically employed.

A generalized workflow for the characterization of the physical properties of a pharmaceutical

salt like Gentisic acid sodium salt hydrate is depicted below.
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General Workflow for Physical Property Determination

Sample Preparation

Physical Characterization Chemical & Structural Analysis

Procure Gentisic Acid Sodium Salt Hydrate

Drying/Equilibration under controlled conditions

Visual Inspection for Appearance Melting Point Determination (e.g., Capillary Method) Solubility Assessment in various solvents Hygroscopicity Testing Spectroscopic Analysis (FTIR, NMR) X-ray Diffraction (XRD) for crystallinity Thermal Analysis (TGA, DSC)

Click to download full resolution via product page

A generalized workflow for determining physical properties.

Chemical Relationships
Gentisic acid sodium salt hydrate is intrinsically related to gentisic acid and its anhydrous

sodium salt. The following diagram illustrates the chemical transformations between these

entities.
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Chemical Relationships of Gentisic Acid Forms
Gentisic Acid

(C₇H₆O₄)

Gentisic Acid Sodium Salt
(Anhydrous)
(C₇H₅NaO₄)

 + NaOH
- H₂O  + H⁺

Gentisic Acid Sodium Salt Hydrate
(C₇H₅NaO₄·xH₂O)

 + H₂O (Hydration)  - H₂O (Dehydration)

Click to download full resolution via product page

Relationships between Gentisic acid and its sodium salts.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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